N-[5-(ethoxymethyl)-2-methyl-4-pyrimidinyl]acetamide

• IUPAC Name: N-[5-(ethoxymethyl)-2-methylpyrimidin-4-yl]acetamide
• InChI: InChI=1S/C10H15N3O2/c1-4-15-6-9-5-11-7(2)12-10(9)13-8(3)14/h5H,4,6H2,1-3H3,(H,11,12,13,14)
• InChI Key: SJYMTPJYSJULRN-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=CN=C(N=C1NC(=O)C)C
• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol

Description

N-[5-(ethoxymethyl)-2-methyl-4-pyrimidinyl]acetamide (EMPA) is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EMPA is a pyrimidine derivative that has been synthesized using a variety of methods and has been studied for its mechanism of action and physiological effects.

Mechanism of Action

N-[5-(ethoxymethyl)-2-methyl-4-pyrimidinyl]acetamide has been shown to inhibit the sodium-dependent glucose cotransporter 2 (SGLT2), which is responsible for glucose reabsorption in the kidneys. This results in increased glucose excretion in the urine and a reduction in blood glucose levels. N-[5-(ethoxymethyl)-2-methyl-4-pyrimidinyl]acetamide has also been shown to have antioxidant properties and to inhibit the expression of inflammatory cytokines.
Biochemical and Physiological Effects:
N-[5-(ethoxymethyl)-2-methyl-4-pyrimidinyl]acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce blood glucose levels and improve insulin sensitivity in diabetic patients. N-[5-(ethoxymethyl)-2-methyl-4-pyrimidinyl]acetamide has also been shown to reduce blood pressure and improve cardiovascular function. In addition, N-[5-(ethoxymethyl)-2-methyl-4-pyrimidinyl]acetamide has been shown to have anti-inflammatory and antioxidant properties, which may have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(ethoxymethyl)-2-methyl-4-pyrimidinyl]acetamide in lab experiments is its well-characterized mechanism of action and physiological effects. N-[5-(ethoxymethyl)-2-methyl-4-pyrimidinyl]acetamide is also readily available and relatively inexpensive. However, one limitation of using N-[5-(ethoxymethyl)-2-methyl-4-pyrimidinyl]acetamide is that it may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on N-[5-(ethoxymethyl)-2-methyl-4-pyrimidinyl]acetamide. One area of interest is the potential use of N-[5-(ethoxymethyl)-2-methyl-4-pyrimidinyl]acetamide as a therapeutic agent for the treatment of metabolic disorders and diabetes. Another area of interest is the development of new N-[5-(ethoxymethyl)-2-methyl-4-pyrimidinyl]acetamide derivatives with improved pharmacological properties. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-[5-(ethoxymethyl)-2-methyl-4-pyrimidinyl]acetamide and its potential applications in various fields.

Synthesis Methods

N-[5-(ethoxymethyl)-2-methyl-4-pyrimidinyl]acetamide can be synthesized using a variety of methods, including the reaction of 2-methyl-4,5-dihydroxypyrimidine with ethyl chloroacetate, followed by reaction with sodium hydroxide and ethylamine. Another method involves the reaction of 2-methyl-4,5-dihydroxypyrimidine with ethyl chloroformate, followed by reaction with sodium ethoxide and ethylamine. Both methods yield N-[5-(ethoxymethyl)-2-methyl-4-pyrimidinyl]acetamide as a white crystalline powder.

Scientific Research Applications

N-[5-(ethoxymethyl)-2-methyl-4-pyrimidinyl]acetamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to have antitumor, antiviral, and anti-inflammatory properties. N-[5-(ethoxymethyl)-2-methyl-4-pyrimidinyl]acetamide has also been studied for its potential as a therapeutic agent for the treatment of diabetes and metabolic disorders.